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Executive Summary

ALG-097558 is a novel, orally bioavailable, small-molecule inhibitor of the coronavirus 3-
chymotrypsin-like protease (3CLpro), a critical enzyme for viral replication.[1][2][3] Preclinical
data demonstrate that ALG-097558 exhibits potent pan-coronavirus activity, showing efficacy
against a broad spectrum of coronaviruses, including multiple variants of SARS-CoV-2, SARS-
CoV, MERS-CoV, and common human coronaviruses.[1][2] Developed by Aligos Therapeutics
in collaboration with KU Leuven, this compound is a promising candidate for the treatment and
prevention of COVID-19 and potential future coronavirus outbreaks.[4][5] A key advantage of
ALG-097558 is its potential for twice-daily oral administration without the need for a
pharmacokinetic booster like ritonavir.[3][6]

Mechanism of Action: Targeting the Viral 3CL
Protease

The primary target of ALG-097558 is the 3CL protease (also known as the main protease,
Mpro), a viral cysteine protease essential for the coronavirus life cycle.[3][7] After the virus
enters a host cell, it releases its genomic RNA, which is translated into two large polyproteins,
ppla and pplab. The 3CL protease is responsible for cleaving these polyproteins at multiple
sites to release functional non-structural proteins (nsps) that are vital for viral replication and
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transcription.[3] By inhibiting the 3CL protease, ALG-097558 blocks this crucial processing
step, thereby halting viral replication.[7]

The highly conserved nature of the 3CL protease across different coronaviruses is the basis for
ALG-097558's broad-spectrum activity and suggests a high barrier to the development of
resistance.[4][5]

Below is a diagram illustrating the role of 3CL protease in the coronavirus replication cycle and
the inhibitory action of ALG-097558.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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